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Introduction

The Appel reaction is a versatile and mild organic reaction that converts alcohols into the
corresponding alkyl halides using triphenylphosphine and a halogen source.[1][2] This reaction
is particularly valuable in modern organic synthesis due to its broad substrate scope, including
primary, secondary, and some tertiary alcohols, and its tolerance of a wide range of functional
groups.[1] The reaction typically proceeds with inversion of configuration at the stereocenter,
making it a powerful tool in stereoselective synthesis.[3] While carbon tetrachloride has been a
traditional halogen source for the synthesis of alkyl chlorides, its use is declining due to toxicity
and environmental concerns.[2] Hexachloroethane, a solid and less toxic alternative, has
emerged as an effective chlorine source for the Appel reaction.[4] The driving force for this
reaction is the formation of the highly stable triphenylphosphine oxide byproduct.[2]

These application notes provide a detailed protocol for the Appel reaction using
hexachloroethane and triphenylphosphine for the conversion of alcohols to alkyl chlorides,
along with relevant data and diagrams to facilitate its application in research and development.

Data Presentation

The following table summarizes representative quantitative data for the Appel reaction using
triphenylphosphine and a chlorine source for the conversion of various alcohols to their
corresponding alkyl chlorides.
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Experimental Protocols

General Protocol for the Appel Reaction using
Hexachloroethane

This protocol describes a general procedure for the conversion of a primary or secondary
alcohol to the corresponding alkyl chloride using triphenylphosphine and hexachloroethane.

Materials:

e Alcohol (1.0 eq)

o Triphenylphosphine (PPhs) (1.1 - 1.5 eq)

+ Hexachloroethane (C2Cle) (1.1 - 1.5 eq)

e Anhydrous solvent (e.g., acetonitrile, dichloromethane, or toluene)
» Round-bottom flask

e Magnetic stirrer and stir bar
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» Reflux condenser
 Inert gas supply (e.g., nitrogen or argon)
o Heating mantle or oil bath

o Standard glassware for work-up and purification (separatory funnel, rotary evaporator,
chromatography column)

Procedure:

e Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser under an inert atmosphere, add the alcohol (1.0 eq), triphenylphosphine (1.2 eq),
and hexachloroethane (1.2 eq).

o Solvent Addition: Add a suitable anhydrous solvent (e.g., acetonitrile) to the flask. The choice
of solvent may depend on the solubility of the starting materials and the reaction
temperature.

o Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated
to reflux. The progress of the reaction should be monitored by a suitable analytical
technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up:
o Upon completion of the reaction, cool the mixture to room temperature.
o If a precipitate (triphenylphosphine oxide) has formed, it can be removed by filtration.
o The filtrate is then concentrated under reduced pressure to remove the solvent.

o The residue is typically taken up in a non-polar solvent (e.g., hexane or diethyl ether) to
precipitate out the remaining triphenylphosphine oxide. The mixture is then filtered.

o The filtrate is washed with water and brine, dried over an anhydrous drying agent (e.g.,
Na2S0a4 or MgSO0a), filtered, and concentrated under reduced pressure.
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« Purification: The crude alkyl chloride can be purified by standard laboratory techniques, such
as column chromatography on silica gel or distillation, to afford the pure product.

Visualizations
Reaction Mechanism

The following diagram illustrates the generally accepted mechanism of the Appel reaction.

( R.OH } + Intermediate 1 [PhsP-OR]* CI- SN2 attack by CI- R-Cl
B
: PPh3 : + CZCIG m ______ t B-_O_|_|_ _____ > CHC|3

Click to download full resolution via product page

Caption: Mechanism of the Appel Reaction.

Experimental Workflow

The diagram below outlines the general experimental workflow for performing the Appel
reaction with hexachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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